Cas no 1805538-18-4 (3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-carbonyl chloride
• CAS No: 1805538-18-4
• MF: C₇H₃ClF₂INO₂
• MW: 333.458500146866
• CID: 4887317
• Update Time: 2025-06-26

3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-carbonyl chloride

• Inchi： 1S/C7H3ClF2INO2/c8-5(13)2-1-3(11)12-7(14)4(2)6(9)10/h1,6H,(H,12,14)
• InChI Key： QQRPIQHPXXBURE-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)Cl)=C(C(F)F)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2

Additional information on 3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-carbonyl chloride

Introduction to 3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-carbonyl chloride (CAS No. 1805538-18-4)

3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-carbonyl chloride (CAS No. 1805538-18-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural features and potential applications in drug development. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their biological activity and role in synthesizing various therapeutic agents. The presence of multiple functional groups, including a difluoromethyl moiety, a hydroxyl group, an iodine substituent, and a carbonyl chloride functionality, makes this molecule a valuable intermediate in the synthesis of complex pharmacophores.

The difluoromethyl group is particularly noteworthy as it is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties of drug candidates. In recent years, the incorporation of fluorine atoms into drug molecules has become a cornerstone strategy in the optimization of small-molecule therapeutics. For instance, studies have demonstrated that fluorinated compounds often exhibit improved bioavailability and reduced susceptibility to enzymatic degradation. The difluoromethyl group, in particular, has been shown to increase the lipophilicity of molecules while maintaining or enhancing their biological activity.

The hydroxyl group in 3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-carbonyl chloride provides an additional site for chemical modification, enabling further derivatization through esterification, etherification, or oxidation reactions. This flexibility is crucial for tailoring the compound’s properties to meet specific pharmacological requirements. Moreover, the iodopyridine core serves as a valuable handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in constructing complex molecular architectures. These reactions allow for the introduction of diverse substituents at the iodine position, expanding the synthetic possibilities for drug discovery.

The carbonyl chloride functionality (Cl-COCl) is particularly reactive and serves as a potent acylating agent. This group can readily react with nucleophiles such as amines and alcohols to form amides and esters, respectively. Such transformations are fundamental in constructing peptide mimetics, heterocyclic scaffolds, and other biologically relevant structures. The reactivity of the carbonyl chloride group makes it an indispensable tool in synthetic organic chemistry, particularly when rapid and efficient acylation is required.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the development of next-generation therapeutics. For example, researchers have reported the use of fluorinated pyridines in kinase inhibitors, antiviral agents, and anticancer drugs. The structural motif present in 3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-carbonyl chloride aligns well with these trends, offering a promising scaffold for designing novel bioactive molecules.

In clinical research, compounds containing pyridine rings have demonstrated efficacy across a broad spectrum of diseases. Pyridine derivatives are known to interact with various biological targets, including enzymes and receptors involved in metabolic pathways, signal transduction, and inflammation. The combination of functional groups present in this compound suggests potential applications in modulating these pathways. Specifically, the difluoromethyl group may contribute to improved pharmacokinetic profiles by enhancing binding interactions with target proteins or enzymes.

The iodopyridine core also facilitates further functionalization through transition-metal-catalyzed cross-coupling reactions. These reactions are widely employed in pharmaceutical synthesis due to their high selectivity and efficiency. For instance, palladium-catalyzed Suzuki-Miyaura couplings have been used to introduce aryl or heteroaryl groups at the iodine position of pyridines. Such modifications can lead to novel analogs with enhanced potency or selectivity against biological targets.

Moreover, the carbonyl chloride group allows for rapid access to amides and esters via nucleophilic acylation reactions. Amides are key structural elements in many biologically active compounds and serve as important pharmacophores in drug design. By leveraging this reactivity, chemists can efficiently construct complex molecular frameworks that mimic natural products or designed heterocycles.

The synthesis of 3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-carbonyl chloride involves multi-step organic transformations that highlight its synthetic utility. The preparation typically begins with halogenation reactions on a pyridine precursor followed by selective functionalization at specific positions using protecting group strategies and deprotection steps under controlled conditions. The introduction of the carbonyl chloride functionality requires careful handling due to its reactivity but can be achieved through chlorination reactions involving phosgene or its equivalents.

In conclusion,3-(Difluoromethyl)-2-hydroxy-6-iodopyridine-4-carbonyl chloride (CAS No. 1805538-18-4) represents a valuable building block for pharmaceutical research due to its unique structural features and reactivity profile. Its combination of a difluoromethyl, hydroxyl groups,iodopyridine,and carbonyl chloride functionalities makes it an attractive intermediate for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for fluorinated heterocycles,this compound is poised to play an important role in future drug discovery efforts.